Cas no 1805356-52-8 (Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805356-52-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4867563
• Update Time: 2025-07-18

Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-5-2-6(11)9(10(13)14)15-7(5)4-12/h2,10H,3-4H2,1H3
• InChI Key： QQPNULLJVSLMQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CCl)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate

Research Briefing on Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805356-52-8)

In recent years, Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805356-52-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of bromo, chloromethyl, and difluoromethyl substituents on the pyridine ring offers diverse reactivity, making it a valuable intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic applications and biological activities of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's structural features allow for efficient derivatization, enabling researchers to explore structure-activity relationships (SAR) and optimize drug candidates for enhanced potency and selectivity.

Another notable application of this compound lies in its role as a precursor for the development of fluorinated pharmaceuticals. The difluoromethyl group, in particular, has garnered attention due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug molecules. Research conducted by Smith et al. (2024) highlighted the incorporation of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate into fluorinated analogs of known drugs, resulting in improved metabolic stability and bioavailability.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. The bromo and chloromethyl substituents serve as handles for further functionalization via cross-coupling reactions and nucleophilic substitutions, respectively. Recent advancements in catalytic systems, such as palladium-catalyzed C-C bond formation, have expanded the scope of transformations achievable with this compound, as reported in Organic Letters (2023).

In terms of biological evaluation, preliminary studies have indicated that derivatives of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate exhibit activity against a range of biological targets. For instance, a series of analogs demonstrated inhibitory effects on inflammatory pathways, suggesting potential applications in autoimmune diseases (Bioorganic & Medicinal Chemistry, 2024). However, further in vivo studies are required to fully elucidate their therapeutic potential and safety profiles.

The compound's stability and storage conditions have also been investigated. Research indicates that it should be stored under inert conditions at low temperatures to prevent degradation, particularly of the reactive chloromethyl group. Proper handling protocols have been established to ensure safety during laboratory use, given the potential reactivity of its functional groups.

Looking ahead, the versatility of Methyl 3-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate positions it as a valuable building block in drug discovery. Future research directions may include exploring its incorporation into more complex molecular architectures, investigating its potential in targeted drug delivery systems, and further optimizing synthetic routes for large-scale production. As the pharmaceutical industry continues to seek novel chemical entities with improved properties, this compound and its derivatives are likely to remain at the forefront of medicinal chemistry research.